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Compound of Interest

Compound Name: Acipimox

Cat. No.: B1666537 Get Quote

An Application Note on the Preparation of Acipimox Solutions for In Vitro Cell Culture

Experiments

Introduction
Acipimox is a nicotinic acid derivative and a potent hypolipidemic agent used in the treatment

of hyperlipidemia.[1][2][3] In a research context, it is a valuable tool for studying lipid

metabolism and related signaling pathways. Acipimox's primary mechanism of action involves

the inhibition of lipolysis in adipose tissue.[4] It binds to the hydroxycarboxylic acid receptor 2

(HCA2), also known as GPR109A, which leads to a decrease in intracellular cyclic AMP

(cAMP) levels and subsequent inhibition of hormone-sensitive lipase (HSL) and adipose

triglyceride lipase (ATGL).[5][6] This prevents the breakdown of triglycerides and reduces the

release of free fatty acids (FFAs).[4][7]

Proper preparation of Acipimox solutions is critical for obtaining reliable and reproducible

results in in vitro cell culture experiments. This document provides detailed protocols for the

solubilization and preparation of Acipimox solutions, guidelines for storage, and a summary of

its key properties.

Acipimox Properties and Solubility
A summary of the key quantitative data for Acipimox is presented in the table below for easy

reference.
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Property Data

Molecular Formula C₆H₆N₂O₃[1][8]

Molecular Weight 154.12 g/mol [1][8]

CAS Number 51037-30-0[8][9]

Solubility

DMSO: ≥ 50 mg/mL (≥ 324 mM)[8][9] Water:

~15-20 mg/mL (~100-130 mM); requires

sonication to dissolve.[8][9] PBS: ~46.67 mg/mL

(~302.81 mM); requires sonication.[8]

Storage (Powder) Store at -20°C for up to 3 years.[8][9]

Storage (Solvent)

Store stock solutions in aliquots at -80°C for up

to 2 years or -20°C for up to 1 year.[8][9] Avoid

repeated freeze-thaw cycles.[9]

Purity ≥95%[1]

Typical In Vitro Concentrations

Effective concentrations can range from 0.5 µM

to 1 mM depending on the cell type and

experimental design.[7]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Acipimox Stock
Solution in DMSO
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions of Acipimox due to its high solubility.

Materials:

Acipimox powder (MW: 154.12 g/mol )

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or cryovials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Methodology:

Weighing: Accurately weigh out 15.41 mg of Acipimox powder and transfer it to a sterile

tube. Calculation: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 0.1 mol/L x 0.001 L x 154.12 g/mol = 0.01541 g = 15.41 mg

Dissolving: Add 1 mL of sterile DMSO to the tube containing the Acipimox powder.

Solubilization: Cap the tube tightly and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a 37°C water bath or sonication can be used to aid dissolution

if necessary.[8][9]

Sterilization (Optional): If required for your specific cell culture application, the stock solution

can be sterilized by passing it through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile

cryovials. Store the aliquots at -80°C.[9]

Protocol 2: Preparation of a Working Solution in Cell
Culture Medium
The concentrated DMSO stock solution must be diluted to the final working concentration in

your cell culture medium. It is crucial to ensure the final DMSO concentration does not exceed

a level toxic to your cells, typically recommended to be below 0.1%–0.5%.[9][10][11]

Materials:

100 mM Acipimox stock solution in DMSO

Sterile, pre-warmed complete cell culture medium

Sterile tubes and pipette tips
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Methodology:

Thaw Stock Solution: Thaw one aliquot of the 100 mM Acipimox stock solution at room

temperature.

Calculate Dilution: Determine the volume of stock solution needed to achieve the desired

final concentration in your experiment. For example, to prepare 10 mL of a 100 µM working

solution: Formula: M₁V₁ = M₂V₂ (100,000 µM) x V₁ = (100 µM) x (10 mL) V₁ = (100 µM x 10

mL) / 100,000 µM = 0.01 mL = 10 µL

Dilution: Add 10 µL of the 100 mM stock solution to 10 mL of pre-warmed cell culture

medium.

Mixing: Immediately mix the solution thoroughly by gentle inversion or pipetting to prevent

precipitation of the compound.[12]

Final DMSO Check: The final DMSO concentration in this example is 0.1% (10 µL in 10 mL),

which is generally considered safe for most cell lines.[11]

Vehicle Control: Always prepare a vehicle control by adding the same volume of DMSO

(without Acipimox) to an equivalent volume of cell culture medium. This is essential to

distinguish the effects of the compound from any effects of the solvent.[12]

Visualization of Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow for preparing Acipimox solutions

and its cellular mechanism of action.
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Caption: Experimental workflow for Acipimox solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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